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26-thiacholesterol 26-thiacholesterol
Brand Name: Vulcanchem
CAS No.: 117768-78-2
VCID: VC0218678
InChI: InChI=1S/C27H46OS/c1-18(17-29)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(28)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25,28-29H,5-7,9-17H2,1-4H3/t18-,19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
SMILES: CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CS
Molecular Formula: C27H46OS
Molecular Weight: 418.7 g/mol

26-thiacholesterol

CAS No.: 117768-78-2

Main Products

VCID: VC0218678

Molecular Formula: C27H46OS

Molecular Weight: 418.7 g/mol

26-thiacholesterol - 117768-78-2

CAS No. 117768-78-2
Product Name 26-thiacholesterol
Molecular Formula C27H46OS
Molecular Weight 418.7 g/mol
IUPAC Name (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R,6R)-6-methyl-7-sulfanylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C27H46OS/c1-18(17-29)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(28)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25,28-29H,5-7,9-17H2,1-4H3/t18-,19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
Standard InChIKey SADAWOFTFFMPGA-YSQMORBQSA-N
Isomeric SMILES C[C@H](CCC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)CS
SMILES CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CS
Canonical SMILES CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CS
Synonyms 26-thiacholesterol
PubChem Compound 3081142
Last Modified Nov 11 2021
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